Cas no 116435-35-9 (2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid)

• Product Name: 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid
• CAS No: 116435-35-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD02662414
• CID: 131202
• PubChem ID: 4997148
• Update Time: 2025-06-13

2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-2,3-dimethoxy-
• Amino-(2,3-dimethoxy-phenyl)-acetic acid
• AB11977
• AC1NM4O7
• ACMC-1C53T
• AG-D-37867
• CTK4A9796
• 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid
• SY044912
• BB 0249687
• 1228565-71-6
• F19586
• 2-amino-2-(2,3-dimethoxyphenyl)aceticAcid
• AS-48171
• SCHEMBL23200753
• AB33117
• CS-0441389
• 116435-35-9
• AKOS016045347
• Amino-(2,3-dimethoxy-phenyl)-acetic acid (H-DL-Phg(2,3-diOMe)-OH)
• (2S)-2-amino-2-(2,3-dimethoxyphenyl)acetic acid
• AB33113
• 1228559-29-2
• EN300-1826462
• Benzeneacetic acid, alpha-amino-2,3-dimethoxy-
• (2R)-2-amino-2-(2,3-dimethoxyphenyl)acetic acid
• MFCD02662414
• DTXSID70407365
• AKOS000170535
• AMINO(2,3-DIMETHOXYPHENYL)ACETIC ACID
• DB-084480

• MDL： MFCD02662414
• Inchi： 1S/C10H13NO4/c1-14-7-5-3-4-6(9(7)15-2)8(11)10(12)13/h3-5,8H,11H2,1-2H3,(H,12,13)
• InChI Key： SKYWCOFVKFAKPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C(=O)O)N)OC

Computed Properties

• Exact Mass: 211.08449
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• XLogP3: -1.8

Experimental Properties

• PSA: 81.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid

Introduction to 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid (CAS No. 116435-35-9)

2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid, also known by its CAS number 116435-35-9, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structural features, which include an amino group and a 2,3-dimethoxyphenyl substituent attached to an acetic acid backbone. These structural elements contribute to its diverse chemical and biological properties, making it a valuable molecule for various research and development purposes.

The chemical structure of 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid (C₁₁H₁₅NO₄) is notable for its potential to form stable salts and esters. This versatility is particularly useful in synthetic chemistry, where the compound can serve as a building block for more complex molecules. Additionally, the presence of the amino group and the methoxy-substituted phenyl ring provides opportunities for functionalization and modification, enhancing its utility in organic synthesis.

In the realm of medicinal chemistry, 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid has attracted attention due to its potential as a lead compound for drug development. Recent studies have explored its biological activities, including its interactions with various enzymes and receptors. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. These findings suggest that 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid could serve as a starting point for the design of more potent and selective inhibitors.

Beyond its potential as a therapeutic agent, 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid has also been investigated for its role in cellular signaling pathways. Studies have demonstrated that it can modulate the activity of specific signaling molecules, influencing processes such as cell proliferation and apoptosis. This property makes it an interesting candidate for further exploration in the context of disease models and drug discovery.

The synthesis of 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid has been well-documented in the literature. One common approach involves the reaction of 2,3-dimethoxybenzaldehyde with glycine or an appropriate amino acid derivative under suitable conditions. This method yields high purity products and can be scaled up for industrial production. The ability to synthesize this compound efficiently is crucial for ensuring its availability for both academic research and commercial applications.

In addition to its synthetic accessibility, the stability of 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid under various conditions is another important factor that contributes to its utility. The compound has been shown to be stable at room temperature and can be stored without significant degradation over extended periods. This stability is advantageous for long-term storage and transportation, making it a reliable choice for laboratory use.

The safety profile of 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid has also been evaluated in several studies. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 2-Amino-2-(2,3-dimethoxyphenyl)acetic Acid (CAS No. 116435-35-9) is a multifunctional compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structural features and biological activities make it a valuable molecule for both fundamental research and practical applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.